Cas no 85237-52-1 (1-Naphthalenesulfonicacid, 6-[(ethoxycarbonyl)amino]-)

• Product Name: 1-Naphthalenesulfonicacid, 6-[(ethoxycarbonyl)amino]-
• CAS No: 85237-52-1
• MF: C₁₃H₁₃NO₅S
• MW: 295.311022520065
• CID: 733241
• Update Time: 2024-01-31

1-Naphthalenesulfonicacid, 6-[(ethoxycarbonyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 6-[(ethoxycarbonyl)amino]-
• 6-(ethoxycarbonylamino)naphthalene-1-sulfonic acid
• C-ethyl (5-sulpho-2-naphthyl)carbamate
• 6-(Ethoxycarbonylamino)-1-naphthalenesulfonic acid
• Einecs 286-411-8

• Inchi： 1S/C13H13NO5S/c1-2-19-13(15)14-10-6-7-11-9(8-10)4-3-5-12(11)20(16,17)18/h3-8H,2H2,1H3,(H,14,15)(H,16,17,18)
• InChI Key： DQCIQCIAYNZXHZ-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=C2C(C=C(NC(OCC)=O)C=C2)=CC=C1

Computed Properties

• Exact Mass: 576.020791
• Monoisotopic Mass: 576.020791
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 1050
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 206

Experimental Properties

• Density: 1.459±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.1 g/l) (25 º C),